Cas no 2034437-55-1 (N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide)

• Product Name: N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide
• CAS No: 2034437-55-1
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5351360
• Update Time: 2025-11-02

N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidine-1-carboxamide
• N-benzyl-3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidine-1-carboxamide
• N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide

• Inchi： 1S/C18H23N5O2/c1-22(2)16-8-9-17(21-20-16)25-15-10-11-23(13-15)18(24)19-12-14-6-4-3-5-7-14/h3-9,15H,10-13H2,1-2H3,(H,19,24)
• InChI Key： NVTDIOBAHJSGHE-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N(C)C)N=N1)C1CN(C(NCC2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 428
• XLogP3: 1.6
• Topological Polar Surface Area: 70.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides

Additional information on N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide

N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide (CAS No. 2034437-55-1): A Comprehensive Overview

The compound N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide (CAS No. 2034437-55-1) is a specialized chemical entity that has garnered significant interest in pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, combines a pyrrolidine core with a pyridazine derivative, making it a subject of study for various applications. Its N-benzyl and dimethylamino substituents further enhance its potential utility in drug discovery and development.

Researchers and industry professionals frequently search for N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide suppliers or CAS 2034437-55-1 synthesis methods, highlighting the growing demand for this compound. The molecule's intricate structure and functional groups make it a valuable intermediate in the synthesis of more complex pharmaceuticals, particularly those targeting neurological and metabolic disorders.

The pyridazine moiety in N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide is notable for its electron-rich nature, which facilitates interactions with biological targets. This property is often exploited in the design of kinase inhibitors and other enzyme modulators. Additionally, the pyrrolidine ring contributes to the compound's conformational flexibility, a desirable trait in medicinal chemistry for improving binding affinity and selectivity.

In recent years, the interest in small molecule therapeutics and targeted drug delivery systems has surged, positioning N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide as a compound of interest. Its potential applications extend to areas such as cancer research, where its ability to modulate specific pathways is under investigation. The compound's dimethylamino group also plays a critical role in enhancing solubility and bioavailability, key factors in drug development.

The synthesis of N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide typically involves multi-step organic reactions, including amide bond formation and etherification. Researchers often look for optimized synthetic routes for CAS 2034437-55-1 to improve yield and purity. The compound's stability under various conditions is another area of focus, as it determines its suitability for long-term storage and handling.

From a commercial perspective, the demand for N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide is driven by its versatility in research applications. Suppliers and manufacturers are increasingly offering this compound in bulk quantities, catering to the needs of academic institutions, pharmaceutical companies, and contract research organizations. The compound's high purity grade and custom synthesis options are frequently highlighted in product listings.

In the context of green chemistry and sustainable synthesis, efforts are being made to develop eco-friendly methods for producing N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide. This aligns with the broader industry trend toward reducing environmental impact while maintaining high efficiency and yield. Such advancements are likely to enhance the compound's accessibility and affordability in the future.

The pharmacological profile of N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide is still under exploration, with preliminary studies suggesting its potential as a bioactive scaffold. Its ability to interact with various receptors and enzymes makes it a promising candidate for further investigation. Researchers are particularly interested in its structure-activity relationships to optimize its therapeutic potential.

For those seeking CAS 2034437-55-1 technical data, it is essential to consult reliable sources that provide detailed information on the compound's physical and chemical properties. Parameters such as melting point, solubility, and spectral data are crucial for its application in experimental settings. The compound's NMR and MS spectra are often requested by researchers for verification and characterization purposes.

In conclusion, N-benzyl-3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidine-1-carboxamide (CAS No. 2034437-55-1) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure and functional diversity make it a valuable tool for drug discovery and development. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.